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Compound of Interest

Compound Name: 2-(Isopropylthio)ethanol

Cat. No.: B1295008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available data on 2-
(Isopropylthio)ethanol. Notably, in-depth research on its application in drug development,

specific biological signaling pathways, and detailed experimental protocols are not extensively

available in the public scientific literature. The information presented herein is intended for

technical and research audiences and should be supplemented with internal safety and

handling assessments.

Executive Summary
2-(Isopropylthio)ethanol, also known as 2-Hydroxyethyl Isopropyl Sulfide, is a specialty

chemical with potential applications as a building block in organic synthesis.[1] This guide

consolidates the available physicochemical properties, safety data, and general experimental

considerations for this compound. Due to the limited published research, this document also

presents plausible synthetic and analytical workflows to provide a practical framework for

researchers.

Physicochemical Properties
The fundamental properties of 2-(Isopropylthio)ethanol are summarized below. This data is

compiled from various chemical suppliers and safety data sheets.
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Property Value Reference(s)

CAS Number 40811-49-2 [1][2][3]

Molecular Formula C5H12OS [2][3][4]

Molecular Weight 120.21 g/mol [2][3][4]

Appearance
Colorless to light yellow/orange

liquid
[2][3][5]

Odor Unpleasant [3]

Purity >97.0% (by GC) [2][5]

Boiling Point 96 °C at 24 mmHg [5]

Specific Gravity 0.98 g/cm³ [2]

Density 0.979 g/cm³ [4]

Refractive Index 1.48 [2]

Physical State Liquid at 20°C [2][3]

Synthesis and Reactivity
While specific, peer-reviewed synthesis protocols for 2-(Isopropylthio)ethanol are not readily

available, a plausible synthetic route can be inferred from general organic chemistry principles

for thioethers. A common method involves the nucleophilic substitution reaction between an

alkyl halide and a thiol. For a related compound, 2-(Methylthio)ethanol, the synthesis involves

the reaction of methyl mercaptan with 2-chloroethanol under alkaline conditions.[6]

A probable synthesis for 2-(Isopropylthio)ethanol would involve the reaction of 2-

mercaptoethanol with an isopropyl halide (e.g., 2-bromopropane) or the reaction of isopropyl

mercaptan with 2-chloroethanol.
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Plausible Synthesis of 2-(Isopropylthio)ethanol

Reactants Reaction Conditions

Products

Isopropyl Mercaptan

2-(Isopropylthio)ethanol

+

2-Chloroethanol

+

Base (e.g., NaOH)

Catalyst

Salt (e.g., NaCl)
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Caption: Plausible synthesis route for 2-(Isopropylthio)ethanol.

Toxicological and Safety Data
2-(Isopropylthio)ethanol is classified as a corrosive material that can cause severe skin burns

and eye damage.[3][4] Ingestion may lead to severe swelling and damage to the esophagus

and stomach.[3][4]
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Hazard Information Details Reference(s)

GHS Classification

Skin Corrosion/Irritation,

Category 1C; Serious Eye

Damage/Irritation, Category 1

[3][4]

Signal Word Danger [3]

Hazard Statements
H314 - Causes severe skin

burns and eye damage
[3]

Acute Toxicity (Oral, Dermal,

Inhalation)
No data available [4]

Carcinogenicity
No known carcinogenic

chemicals in this product
[3]

Reproductive Toxicity No data available [3]

Handling and Storage:

Wear appropriate personal protective equipment (PPE), including gloves, goggles, and

protective clothing.[4]

Use only in a well-ventilated area or under a chemical fume hood.[3]

Store in a cool, dry, and well-ventilated place in a tightly sealed container.[3]

Avoid contact with skin, eyes, and clothing.[3]

Experimental Protocols
Detailed, published experimental protocols for the use of 2-(Isopropylthio)ethanol are scarce.

The following are generalized workflows for the characterization and handling of such a

compound.

General Protocol for Purity and Identity Confirmation
This workflow outlines the standard procedures for confirming the purity and identity of a

chemical sample like 2-(Isopropylthio)ethanol.
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Workflow for Chemical Characterization

Receive Sample of
2-(Isopropylthio)ethanol

Gas Chromatography-Mass Spectrometry (GC-MS)
- Determine purity

- Confirm molecular weight

Nuclear Magnetic Resonance (NMR) Spectroscopy
- Confirm chemical structure

Fourier-Transform Infrared (FTIR) Spectroscopy
- Identify functional groups

Analyze and Compare Data
with Known Spectra/Properties

Confirmed Identity and Purity

Consistent

Inconsistent Data
- Further purification/analysis needed

Inconsistent
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Caption: A standard workflow for the analytical characterization of a chemical.

Methodologies:

Gas Chromatography-Mass Spectrometry (GC-MS):

Prepare a dilute solution of the sample in a volatile organic solvent (e.g., dichloromethane

or ethyl acetate).

Inject the sample into the GC-MS instrument.
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The gas chromatograph will separate the components of the sample based on their boiling

points and interactions with the column.

The mass spectrometer will then ionize and fragment the eluted components, providing a

mass spectrum that can be used to determine the molecular weight and fragmentation

pattern.

Purity is assessed by the relative area of the main peak in the chromatogram.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Dissolve a small amount of the sample in a deuterated solvent (e.g., CDCl₃).

Acquire ¹H and ¹³C NMR spectra.

The chemical shifts, integration, and splitting patterns of the peaks in the ¹H spectrum,

along with the chemical shifts in the ¹³C spectrum, are used to elucidate and confirm the

molecular structure.

Potential Applications in Research and Drug
Development
While no specific applications in drug development have been documented in the literature, the

bifunctional nature of 2-(Isopropylthio)ethanol (containing both a hydroxyl and a thioether

group) suggests its potential utility as a versatile building block in organic synthesis.
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Potential Roles in Chemical Synthesis

2-(Isopropylthio)ethanol

Hydroxyl Group (-OH) Thioether Group (-S-)

Esterification Etherification Oxidation to Sulfoxide/Sulfone

Synthesis of More Complex Molecules

Click to download full resolution via product page

Caption: Potential synthetic transformations of 2-(Isopropylthio)ethanol.

The hydroxyl group can undergo reactions such as esterification and etherification, while the

thioether group can be oxidized to a sulfoxide or sulfone, which are functional groups present

in some pharmacologically active molecules. These transformations allow for the incorporation

of the isopropylthioethyl moiety into larger, more complex structures, which could be of interest

in the synthesis of new chemical entities for drug discovery.

Conclusion
2-(Isopropylthio)ethanol is a chemical with well-defined physical properties but limited

publicly available data regarding its biological activity and applications in drug development. Its

corrosive nature necessitates careful handling. For researchers, its primary value lies in its

potential as a synthetic intermediate. The provided general experimental workflows offer a
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starting point for the characterization and use of this compound in a laboratory setting. Further

research is required to explore its potential in medicinal chemistry and other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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